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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromopropanal (CAS No: 19967-57-8), also known as α-bromopropionaldehyde, is an

alpha-halogenated aldehyde of significant interest in organic synthesis.[1] Its bifunctional

nature, possessing both an electrophilic carbonyl carbon and a carbon atom susceptible to

nucleophilic substitution at the α-position, makes it a versatile intermediate in the synthesis of a

variety of heterocyclic compounds and other complex organic molecules. This guide provides a

comprehensive overview of the key physical properties of 2-Bromopropanal, outlines detailed

experimental protocols for their determination, and presents this data in a clear, accessible

format for laboratory and research applications.

Core Physical Properties
The physical characteristics of 2-Bromopropanal are critical for its handling, storage, and

application in synthetic chemistry. A summary of these properties is presented below.
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Physical Property Value Reference(s)

Molecular Formula C₃H₅BrO [2]

Molecular Weight 136.98 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor
Pungent, characteristic of

aldehydes
[1]

Boiling Point 108.2 °C at 760 mmHg [2]

Melting Point 48-55 °C [2]

Density 1.54 g/cm³ [2]

Refractive Index (n_D) 1.4813 [2]

Flash Point 61.3 °C [2]

Vapor Pressure 26.2 mmHg at 25 °C [2]

LogP (Octanol-Water Partition

Coefficient)
0.96870 [2]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the key

physical properties of 2-Bromopropanal.

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Methodology:

Apparatus Setup: A small quantity (approximately 2-3 mL) of 2-Bromopropanal is placed in

a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube

containing the sample. The test tube is then securely attached to a thermometer.
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Heating: The assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral

oil) to ensure uniform heat distribution. The heating bath is gently heated.

Observation: As the temperature rises, a stream of bubbles will be observed emerging from

the open end of the capillary tube. The heating is continued until a steady and rapid stream

of bubbles is produced.

Measurement: The heat source is then removed, and the bath is allowed to cool slowly. The

boiling point is recorded as the temperature at which the liquid begins to enter the capillary

tube.

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.

Methodology:

Sample Preparation: A small amount of solid 2-Bromopropanal (if in a solid state, which

may occur given its melting point range) is finely powdered. A small quantity of the powder is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating and Observation: The sample is heated at a controlled rate (initially rapid, then

slowing to 1-2 °C per minute as the expected melting point is approached).

Measurement: The melting point range is recorded from the temperature at which the first

drop of liquid is observed to the temperature at which the entire sample has completely

melted.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology:
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Mass Measurement: A clean, dry pycnometer (specific gravity bottle) of a known volume is

weighed accurately.

Sample Addition: The pycnometer is filled with 2-Bromopropanal, ensuring no air bubbles

are trapped. The filled pycnometer is then reweighed.

Temperature Control: The temperature of the sample is recorded, as density is temperature-

dependent.

Calculation: The density is calculated by dividing the mass of the 2-Bromopropanal (mass

of filled pycnometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a substance.

Methodology:

Instrument Calibration: An Abbe refractometer is calibrated using a standard of known

refractive index (e.g., distilled water).

Sample Application: A few drops of 2-Bromopropanal are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs. The refractive index is then read from the

instrument's scale.

Temperature Control: The temperature is maintained at a constant, specified value (typically

20°C or 25°C) using a circulating water bath, as the refractive index is temperature-sensitive.

Solubility Analysis
The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous

solution.
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Methodology:

Solvent Selection: A range of solvents with varying polarities are selected (e.g., water,

ethanol, diethyl ether, hexane).

Qualitative Assessment: To a small, fixed volume of each solvent (e.g., 1 mL) in a test tube, a

small amount of 2-Bromopropanal is added dropwise, with agitation.

Observation: The mixture is observed for the formation of a single, clear phase (soluble) or

the persistence of two distinct layers or a cloudy suspension (insoluble or sparingly soluble).

Expected Results: Due to the polar carbonyl group and the bromine atom, 2-
Bromopropanal is expected to be polar.[1] It will likely be sparingly soluble in water and

miscible with many organic solvents such as alcohols, ethers, and chloroform.[3] Its solubility

in non-polar solvents like hexane is expected to be limited.

Logical Relationships of Physical Properties
The physical properties of 2-Bromopropanal are interconnected and can be categorized

based on their nature and the information they provide about the substance.

Logical Categorization of 2-Bromopropanal's Physical Properties

Physical Properties of 2-Bromopropanal

Intrinsic Properties Thermodynamic Properties Optical Properties Safety-Related Properties

Molecular Formula
(C₃H₅BrO)

Molecular Weight
(136.98 g/mol)

Density
(1.54 g/cm³)

Boiling Point
(108.2 °C)

Melting Point
(48-55 °C)

Vapor Pressure
(26.2 mmHg @ 25°C)

Refractive Index
(1.4813)

Flash Point
(61.3 °C)
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Click to download full resolution via product page

Caption: Categorization of 2-Bromopropanal's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]

2. 2-Bromopropanal｜lookchem [lookchem.com]

3. atamankimya.com [atamankimya.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Bromopropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025509#what-are-the-physical-properties-of-2-
bromopropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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